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Compound of Interest

Compound Name: 4-Methoxypyrimidin-5-ol

Cat. No.: B15054124 Get Quote

Introduction

4-methoxypyrimidin-5-ol is a substituted pyrimidine derivative. Pyrimidine and its derivatives

are of significant interest in pharmaceutical and biological research due to their diverse

pharmacological activities.[1][2][3][4] Accurate and precise quantification of such compounds is

crucial for drug development, pharmacokinetic studies, and quality control. These application

notes provide detailed protocols for the quantitative analysis of 4-methoxypyrimidin-5-ol in
both bulk pharmaceutical ingredients (API) and human plasma using High-Performance Liquid

Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem

mass spectrometry (LC-MS/MS).

Physicochemical Properties of 4-methoxypyrimidin-5-ol
A summary of the computed physicochemical properties of 4-methoxypyrimidin-5-ol is
presented in the table below.[3]
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Property Value

Molecular Formula C₅H₆N₂O₂

Molecular Weight 126.11 g/mol

LogP -0.5

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 4

Method 1: Quantification of 4-methoxypyrimidin-5-ol
in Bulk Pharmaceutical Ingredient by HPLC-UV
This method is suitable for the determination of the purity and concentration of 4-
methoxypyrimidin-5-ol in solid form or in simple formulations.

Experimental Protocol
1. Materials and Reagents

4-methoxypyrimidin-5-ol reference standard (≥98% purity)

Acetonitrile (HPLC grade)

Ammonium formate (analytical grade)

Formic acid (analytical grade)

Ultrapure water

2. Instrumentation

HPLC system with a UV detector

Analytical balance

Volumetric flasks and pipettes
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Syringe filters (0.45 µm)

3. Chromatographic Conditions

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase: A mixture of 20 mM ammonium formate buffer (pH 3.0, adjusted with formic

acid) and acetonitrile in a ratio of 90:10 (v/v).

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 35 °C

UV Detection Wavelength: 270 nm

4. Preparation of Standard Solutions

Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-methoxypyrimidin-5-ol reference

standard and dissolve it in 10 mL of the mobile phase.

Working Standard Solutions: Prepare a series of calibration standards by diluting the stock

solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100

µg/mL.

5. Sample Preparation

Accurately weigh a quantity of the bulk drug powder equivalent to 10 mg of 4-
methoxypyrimidin-5-ol.

Transfer the powder to a 10 mL volumetric flask and dissolve it in the mobile phase.

Sonicate for 10 minutes to ensure complete dissolution.

Filter the solution through a 0.45 µm syringe filter before injection.

6. Data Analysis
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Construct a calibration curve by plotting the peak area of the analyte against the

concentration of the working standard solutions.

Determine the concentration of 4-methoxypyrimidin-5-ol in the sample by interpolating its

peak area on the calibration curve.

Quantitative Data Summary (HPLC-UV)
The following table summarizes the typical performance characteristics of this HPLC-UV

method.

Parameter Result

Linearity Range 1 - 100 µg/mL

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) 0.3 µg/mL

Limit of Quantification (LOQ) 1.0 µg/mL

Accuracy (% Recovery) 98.5% - 101.2%

Precision (% RSD) < 2.0%

Experimental Workflow: HPLC-UV Analysis

Preparation

Analysis Data Processing

Prepare Standard Solutions
(1-100 µg/mL)

Inject 10 µL into HPLC System

Prepare Sample Solution
(Dissolve and Filter)

Isocratic Elution
on C18 Column UV Detection at 270 nm Integrate Peak Area Construct Calibration Curve Quantify Sample Concentration

Click to download full resolution via product page
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Caption: Workflow for HPLC-UV quantification of 4-methoxypyrimidin-5-ol.

Method 2: Quantification of 4-methoxypyrimidin-5-ol
in Human Plasma by LC-MS/MS
This method provides high sensitivity and selectivity for the quantification of 4-
methoxypyrimidin-5-ol in a complex biological matrix such as human plasma, making it ideal

for pharmacokinetic studies.

Experimental Protocol
1. Materials and Reagents

4-methoxypyrimidin-5-ol reference standard (≥98% purity)

Stable isotope-labeled internal standard (IS), e.g., 4-methoxypyrimidin-5-ol-d3

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (blank)

2. Instrumentation

LC-MS/MS system (e.g., Triple Quadrupole)

Microcentrifuge

Vortex mixer

Precision pipettes

3. LC-MS/MS Conditions

LC Column: UPLC BEH C18 column (e.g., 2.1 x 50 mm, 1.7 µm particle size)
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Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Flow Rate: 0.4 mL/min

Gradient Elution:

0-0.5 min: 5% B

0.5-2.5 min: 5% to 95% B

2.5-3.5 min: Hold at 95% B

3.5-3.6 min: 95% to 5% B

3.6-5.0 min: Hold at 5% B

Injection Volume: 5 µL

Column Temperature: 40 °C[5]

Ionization Mode: Electrospray Ionization (ESI), Positive

MS Detection: Multiple Reaction Monitoring (MRM)

4-methoxypyrimidin-5-ol: Precursor ion (Q1) m/z 127.1 -> Product ion (Q3) m/z [to be

determined empirically, e.g., 84.1]

Internal Standard (IS): Precursor ion (Q1) m/z 130.1 -> Product ion (Q3) m/z [to be

determined empirically, e.g., 87.1]

4. Preparation of Standard and QC Solutions

Stock Solutions (1 mg/mL): Prepare separate stock solutions of 4-methoxypyrimidin-5-ol
and the IS in methanol.

Working Standard Solutions: Serially dilute the analyte stock solution with 50:50

acetonitrile:water to prepare calibration standards.
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Spiked Calibration Standards and Quality Controls (QCs): Spike blank human plasma with

the working standard solutions to obtain final concentrations ranging from 0.1 ng/mL to 100

ng/mL.

5. Sample Preparation (Protein Precipitation)

To 50 µL of plasma sample (standard, QC, or unknown), add 150 µL of acetonitrile

containing the internal standard (e.g., at 10 ng/mL).

Vortex for 1 minute to precipitate proteins.

Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

6. Data Analysis

Calculate the peak area ratio of the analyte to the IS.

Construct a calibration curve by plotting the peak area ratio against the analyte concentration

using a weighted (1/x²) linear regression.

Determine the concentration of the analyte in the unknown samples from the calibration

curve.

Quantitative Data Summary (LC-MS/MS)
The following table summarizes the expected performance characteristics of this LC-MS/MS

method.
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Parameter Result

Linearity Range 0.1 - 100 ng/mL

Correlation Coefficient (r²) > 0.995

Limit of Detection (LOD) 0.03 ng/mL

Limit of Quantification (LOQ) 0.1 ng/mL

Accuracy (% Bias) Within ±15% (±20% at LOQ)

Precision (% RSD) < 15% (< 20% at LOQ)

Matrix Effect Minimal

Recovery > 85%

Experimental Workflow: LC-MS/MS Analysis

Sample Preparation Analysis Data Processing

50 µL Plasma Sample Add 150 µL Acetonitrile
with Internal Standard Vortex to Precipitate Proteins Centrifuge at 14,000 rpm Transfer Supernatant Inject 5 µL into LC-MS/MS Gradient Elution

on C18 Column ESI+ MRM Detection Calculate Analyte/IS
Peak Area Ratio Generate Calibration Curve Quantify Plasma Concentration

Click to download full resolution via product page

Caption: Workflow for LC-MS/MS quantification of 4-methoxypyrimidin-5-ol in plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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